2-(4-(4-(Aminomethyl)phenylmethyl)piperazin-1-yl)pyrimidine

• Molecular Formula: C16H21N5
• Molecular Weight: 283.37 g/mol
• IUPAC Name: [4-[(4-pyrimidin-2-ylpiperazin-1-yl)methyl]phenyl]methanamine
• InChI: InChI=1S/C16H21N5/c17-12-14-2-4-15(5-3-14)13-20-8-10-21(11-9-20)16-18-6-1-7-19-16/h1-7H,8-13,17H2
• InChI Key: PBTBZELNGKASRE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)CN)C3=NC=CC=N3

Description

2-(4-(4-(Aminomethyl)phenylmethyl)piperazin-1-yl)pyrimidine is a useful research compound. Its molecular formula is C16H21N5 and its molecular weight is 283.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(4-((4-(Pyrimidin-2-yl)piperazin-1-yl)methyl)phenylmethyl)acetamide (4.0 g) was dissolved in 10% hydrochloric acid (50 ml) and the solution was refluxed under heating for 12.5 hr. To the reaction mixture was added 10% aqueous sodium hydroxide solution to make it alkaline, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine and dried over anhydrous sodium sulfate. The solvent was evaporated and the obtained residue was crystallized from diisopropyl ether to give the title compound (2.2 g) as pale-yellow crystals, m.p.=70-72° C.